Cas no 88523-50-6 (Heptane, 2-isocyano-2-methyl-)

• Product Name: Heptane, 2-isocyano-2-methyl-
• CAS No: 88523-50-6
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 629794
• PubChem ID: 54213849
• Update Time: 2025-04-19

Heptane, 2-isocyano-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 2-isocyano-2-methyl-
• 2-isocyano-2-methylheptane
• SCHEMBL2870095
• DTXSID20709806
• 88523-50-6

• Inchi： 1S/C9H17N/c1-5-6-7-8-9(2,3)10-4/h5-8H2,1-3H3
• InChI Key： PXTNWVZRESNBKL-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)(C)CCCCC

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 4.4Ų